Cas no 646502-85-4 (3H-1-Benzazepine, 2,4-diphenyl-)

• Product name: 3H-1-Benzazepine, 2,4-diphenyl-
• CAS No: 646502-85-4
• MF: C₂₂H₁₇N
• MW: 295.377085447311
• CID: 420508
• PubChem ID: 71379349

3H-1-Benzazepine, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1-Benzazepine, 2,4-diphenyl-
• 2,4-diphenyl-3H-1-benzazepine
• 646502-85-4
• DTXSID50801923

• Inchi： InChI=1S/C22H17N/c1-3-9-17(10-4-1)20-15-19-13-7-8-14-21(19)23-22(16-20)18-11-5-2-6-12-18/h1-15H,16H2
• InChI Key： OOXQJTFNUKZSQU-UHFFFAOYSA-N
• SMILES： C1C(=CC2=CC=CC=C2N=C1C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 295.13621
• Monoisotopic Mass: 295.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36